6-(4-(2-chlorophenyl)piperazin-1-yl)-3-(o-tolyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[4-(2-chlorophenyl)piperazin-1-yl]-3-(2-methylphenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H21ClN4O2/c1-15-6-2-4-8-17(15)26-20(27)14-19(23-21(26)28)25-12-10-24(11-13-25)18-9-5-3-7-16(18)22/h2-9,14H,10-13H2,1H3,(H,23,28)
• InChI Key: NMOZALNSQPIIRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C=C(NC2=O)N3CCN(CC3)C4=CC=CC=C4Cl
• Molecular Formula: C21H21ClN4O2
• Molecular Weight: 396.9 g/mol

Description

6-(4-(2-chlorophenyl)piperazin-1-yl)-3-(o-tolyl)pyrimidine-2,4(1H,3H)-dione, also known as CTDP, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and has shown promising results in various scientific studies. In

Scientific Research Applications

Synthesis and Antimicrobial Activities

Several studies have explored the synthesis of novel derivatives of this compound and evaluated their antimicrobial properties. For instance, derivatives have been synthesized with potential antimicrobial activities tested against a variety of bacterial and fungal strains. These compounds have shown promising results in inhibiting the growth of specific pathogens, highlighting their potential as leads for developing new antimicrobial agents (El-Agrody et al., 2001), (Al-Turkistani et al., 2011).

Anticonvulsant and Antinociceptive Properties

Research into the anticonvulsant and antinociceptive effects of related compounds indicates significant potential in the treatment of seizures and pain management. Certain derivatives have demonstrated efficacy in animal models of epilepsy and pain, suggesting that modifications of the core structure could yield valuable therapeutic agents for neurological conditions (Obniska et al., 2010), (Góra et al., 2021).

Luminescent Properties and Photo-induced Electron Transfer

The luminescent properties and photo-induced electron transfer capabilities of naphthalimide derivatives with piperazine substituents have been studied, revealing potential applications in the development of fluorescent probes and materials for optical and electronic devices (Gan et al., 2003).

Anti-cancer Activities

Compounds related to "6-(4-(2-chlorophenyl)piperazin-1-yl)-3-(o-tolyl)pyrimidine-2,4(1H,3H)-dione" have been synthesized and tested for their anti-cancer activities. Some of these compounds have shown significant activity against various human cancer cell lines, suggesting their potential as anticancer agents. The structure-activity relationships of these compounds provide insights into designing more effective anticancer drugs (Singh & Paul, 2006).